Cas no 1035689-60-1 (3'-Ethoxy-3-fluorobiphenyl-4-amine)

• Product Name: 3'-Ethoxy-3-fluorobiphenyl-4-amine
• CAS No: 1035689-60-1
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• MDL: MFCD23406234
• CID: 5078709
• Update Time: 2026-03-01

3'-Ethoxy-3-fluorobiphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

• 3'-Ethoxy-3-fluorobiphenyl-4-amine
• 4-(3-ethoxyphenyl)-2-fluoroaniline

• MDL： MFCD23406234
• Inchi： 1S/C14H14FNO/c1-2-17-12-5-3-4-10(8-12)11-6-7-14(16)13(15)9-11/h3-9H,2,16H2,1H3
• InChI Key： ULFLHZVDFOHESL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC=C(C=1)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Ethoxy-3-fluorobiphenyl-4-amine

Recent Advances in the Study of 3'-Ethoxy-3-fluorobiphenyl-4-amine (CAS: 1035689-60-1) in Chemical Biology and Pharmaceutical Research

The compound 3'-Ethoxy-3-fluorobiphenyl-4-amine (CAS: 1035689-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The findings discussed herein are based on peer-reviewed publications and recent conference presentations, ensuring the accuracy and timeliness of the information presented.

Recent studies have highlighted the role of 3'-Ethoxy-3-fluorobiphenyl-4-amine as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl scaffold, combined with the ethoxy and fluorine substituents, offers a versatile platform for the development of compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways, demonstrating its potential in the treatment of chronic inflammatory diseases.

In addition to its synthetic utility, 3'-Ethoxy-3-fluorobiphenyl-4-amine has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for kinase inhibitor development. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for its biological activity, with promising results expected in the near future.

The pharmacokinetic properties of 3'-Ethoxy-3-fluorobiphenyl-4-amine have also been a subject of recent investigation. Studies using advanced analytical techniques, such as LC-MS/MS, have provided valuable insights into its metabolic stability and bioavailability. These findings are crucial for optimizing the compound's structure to improve its drug-like properties and enhance its therapeutic potential. Researchers are particularly interested in modifying the ethoxy and fluorine groups to achieve better metabolic stability while maintaining the desired biological activity.

Looking ahead, the application of 3'-Ethoxy-3-fluorobiphenyl-4-amine in drug discovery is expected to expand significantly. Its unique structural features make it a promising candidate for the development of targeted therapies, particularly in areas such as oncology and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications, paving the way for new treatment options for patients.

In conclusion, 3'-Ethoxy-3-fluorobiphenyl-4-amine (CAS: 1035689-60-1) represents a valuable compound in the toolkit of medicinal chemists and drug developers. Its versatility, combined with its demonstrated biological activity, positions it as a key player in the ongoing quest for novel therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will undoubtedly yield exciting advancements in the field of chemical biology and pharmaceutical sciences.